(1S,2R)-(-)-2-Amino-1-cyclohex-4-enecarboxylic acid hydrochloride

• IUPAC Name: (1S,6R)-6-aminocyclohex-3-ene-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H11NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h1-2,5-6H,3-4,8H2,(H,9,10);1H/t5-,6+;/m0./s1
• InChI Key: HZJHDHWPTTVQSN-RIHPBJNCSA-N
• Canonical SMILES: C1C=CCC(C1C(=O)O)N.Cl
• Isomeric SMILES: C1C=CC[C@H]([C@H]1C(=O)O)N.Cl
• Molecular Formula: C7H12ClNO2
• Molecular Weight: 177.63 g/mol

Description

“(1S,2R)-(-)-2-Amino-1-cyclohex-4-enecarboxylic acid hydrochloride” is a chemical compound with the molecular formula C7H14ClNO2. It is a white powder and is often used for research and development purposes.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: [NH3+] [C@@H]1CCC [C@@H]1C ( [O-])=O. This notation represents the structure of the molecule in terms of the atoms present and their connectivity.

Physical And Chemical Properties Analysis

This compound is a white powder with a molecular weight of 165.62 g/mol. It has a specific rotation of +4.5° to +5.5° (20°C, 589nm) (C=1, Water). It is soluble in water.

Scientific Research Applications

Helical Foldamer Building Block

cis-2-Aminocyclohex-4-enecarboxylic acid (cis-ACHE) is a conformationally constrained β-amino acid. Research shows that α/β-peptides consisting of an alternation of (1S,2R)-cis-ACHE and L-alanine adopt 11/9-helical conformations in both solution and crystal states, highlighting its use as a new building block for helical foldamers (Kwon, Kang, Choi, & Choi, 2015).

Cyclization Agent in Organic Synthesis

2-Bromocyclohex-1-enecarboxylic acids are used in carbonylative cyclization with arylhydrazines, under certain conditions, to produce 2-anilinohydroisoindoline-1,3-diones. This demonstrates the compound's role as a cyclization agent in organic synthesis (Yoon & Cho, 2015).

Synthesis of Amino Acid Analogues

The enantioselective synthesis of cyclopentanedicarboxylic amino acid, a rigid and functionalized L-glutamic acid analogue, was achieved using the compound. This showcases its utility in synthesizing novel amino acid analogues (Battistini, Curti, Zanardi, Rassu, Auzzas, & Casiraghi, 2004).

Pharmaceutical Research

The compound is explored in pharmaceutical research for developing HCA receptor agonists. Aryl derivatives of 2-amidocyclohex-1-ene carboxylic acid, containing rigidity elements like E-double bond, triple bond, and cyclopropane rings, have been synthesized and evaluated for their potency in activating HCA1, HCA2, and HCA3 receptors (Bobiļeva et al., 2014).

Enzymatic Desymmetrization

An efficient synthesis process for the monoester of the compound has been developed using Candida antarctica lipase. This optimized and scaled-up process exemplifies its application in enzymatic reactions (Goswami & Kissick, 2009).

Safety And Hazards

The safety data sheet (SDS) for this compound indicates that it should be handled with care. It should be used only for research and development under the supervision of a technically qualified individual.